Cas no 1250416-10-4 ((2-(4-Chlorophenoxy)pyridin-4-yl)methanol)

• Product Name: (2-(4-Chlorophenoxy)pyridin-4-yl)methanol
• CAS No: 1250416-10-4
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• CID: 6792724
• PubChem ID: 61256712
• Update Time: 2025-05-25

(2-(4-Chlorophenoxy)pyridin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-(4-Chlorophenoxy)pyridin-4-yl)methanol
• MFCD14606286
• 1250416-10-4
• AKOS010507512
• [2-(4-chlorophenoxy)pyridin-4-yl]methanol
• (2-(4-Chlorophenoxy)pyridin-4-yl)methanol, 95%

• Inchi： 1S/C12H10ClNO2/c13-10-1-3-11(4-2-10)16-12-7-9(8-15)5-6-14-12/h1-7,15H,8H2
• InChI Key： SQQJJDYQSQYHKU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1C=C(C=CN=1)CO

Computed Properties

• Exact Mass: 235.0400063g/mol
• Monoisotopic Mass: 235.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4Ų

Additional information on (2-(4-Chlorophenoxy)pyridin-4-yl)methanol

Research Brief on (2-(4-Chlorophenoxy)pyridin-4-yl)methanol (CAS: 1250416-10-4): Recent Advances and Applications

The compound (2-(4-Chlorophenoxy)pyridin-4-yl)methanol (CAS: 1250416-10-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine and chlorophenoxy functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanistic pathways, positioning it as a candidate for further drug development.

One of the key areas of interest is the role of (2-(4-Chlorophenoxy)pyridin-4-yl)methanol as an intermediate in the synthesis of more complex bioactive molecules. Researchers have optimized its synthesis through novel catalytic methods, improving yield and purity. These advancements are critical for scaling up production and ensuring reproducibility in preclinical studies.

In terms of biological activity, recent in vitro studies have demonstrated that (2-(4-Chlorophenoxy)pyridin-4-yl)methanol exhibits moderate inhibitory effects on specific kinase enzymes involved in inflammatory pathways. This suggests its potential utility in developing anti-inflammatory agents. Additionally, preliminary data indicate that derivatives of this compound may interact with cellular targets associated with metabolic disorders, opening new avenues for research in diabetes and obesity.

Mechanistic studies have further elucidated the compound's mode of action. Using X-ray crystallography and molecular docking simulations, researchers have identified key binding interactions between (2-(4-Chlorophenoxy)pyridin-4-yl)methanol and its target proteins. These findings provide a structural basis for designing more potent analogs with enhanced selectivity and reduced off-target effects.

Despite these promising results, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Recent efforts have focused on modifying its chemical structure to improve these parameters while retaining its biological activity. Collaborative studies between academic and industrial researchers are underway to address these limitations.

In conclusion, (2-(4-Chlorophenoxy)pyridin-4-yl)methanol represents a versatile scaffold in medicinal chemistry. Its recent advancements highlight its potential as a lead compound for therapeutic development. Future research should prioritize in vivo studies and clinical translation to fully realize its applications in treating human diseases.